Azacyclotetradecan-2-one;azepan-2-one;hexane-1,6-diamine;hexanedioic acid
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Overview
Description
Hexanedioic acid, polymer with azacyclotridecan-2-one, hexahydro-2H-azepin-2-one and 1,6-hexanediamine is a complex polymer known for its unique chemical structure and properties. This compound is utilized in various industrial applications due to its stability and versatility.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of this polymer involves the polymerization of hexanedioic acid with azacyclotridecan-2-one, hexahydro-2H-azepin-2-one, and 1,6-hexanediamine. The reaction typically occurs under controlled conditions, including specific temperatures and catalysts to ensure the desired polymer structure is achieved .
Industrial Production Methods
In industrial settings, the production of this polymer is scaled up using continuous polymerization processes. These methods involve the precise control of reaction parameters to maintain consistency and quality of the polymer. The use of high-efficiency reactors and advanced monitoring systems is common to optimize production .
Chemical Reactions Analysis
Types of Reactions
This polymer undergoes various chemical reactions, including:
Oxidation: The polymer can be oxidized under specific conditions, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can modify the polymer’s properties, making it suitable for different applications.
Substitution: Substitution reactions involve replacing specific functional groups within the polymer, altering its characteristics.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions vary, typically involving controlled temperatures and pressures .
Major Products
The major products formed from these reactions include modified polymers with enhanced properties, such as increased thermal stability, improved mechanical strength, and tailored chemical resistance .
Scientific Research Applications
This polymer finds extensive use in scientific research across multiple fields:
Chemistry: It is used as a precursor for synthesizing advanced materials and as a model compound for studying polymerization mechanisms.
Biology: The polymer’s biocompatibility makes it suitable for developing biomedical devices and drug delivery systems.
Medicine: It is explored for use in medical implants and tissue engineering due to its stability and compatibility with biological tissues.
Mechanism of Action
The mechanism by which this polymer exerts its effects involves interactions at the molecular level. The polymer’s structure allows it to form stable complexes with various molecules, influencing their behavior. The molecular targets and pathways involved include interactions with cellular membranes, proteins, and other biomolecules, leading to its diverse applications .
Comparison with Similar Compounds
Similar Compounds
Polyamide 6,6: Known for its high strength and thermal stability.
Polyamide 12: Noted for its flexibility and resistance to chemicals.
Polyamide 6,10: Offers a balance between strength and flexibility.
Uniqueness
Hexanedioic acid, polymer with azacyclotridecan-2-one, hexahydro-2H-azepin-2-one and 1,6-hexanediamine stands out due to its unique combination of properties, including high thermal stability, mechanical strength, and chemical resistance. These characteristics make it suitable for specialized applications where other polymers may not perform as effectively .
Properties
CAS No. |
26777-62-8 |
---|---|
Molecular Formula |
C31H62N4O6 |
Molecular Weight |
586.8 g/mol |
IUPAC Name |
azacyclotetradecan-2-one;azepan-2-one;hexane-1,6-diamine;hexanedioic acid |
InChI |
InChI=1S/C13H25NO.C6H16N2.C6H11NO.C6H10O4/c15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-13;7-5-3-1-2-4-6-8;8-6-4-2-1-3-5-7-6;7-5(8)3-1-2-4-6(9)10/h1-12H2,(H,14,15);1-8H2;1-5H2,(H,7,8);1-4H2,(H,7,8)(H,9,10) |
InChI Key |
LIPOGEIQRWJANR-UHFFFAOYSA-N |
Canonical SMILES |
C1CCCCCCNC(=O)CCCCC1.C1CCC(=O)NCC1.C(CCCN)CCN.C(CCC(=O)O)CC(=O)O |
Related CAS |
51365-12-9 |
Origin of Product |
United States |
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